(4-(Aminomethyl)piperidin-1-yl)(thiophen-2-yl)methanone
Overview
Description
“(4-(Aminomethyl)piperidin-1-yl)(thiophen-2-yl)methanone” is a compound with the molecular formula C11H16N2OS . It is a derivative of piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .
Molecular Structure Analysis
The molecular structure of this compound includes a piperidine ring attached to a thiophen-2-yl methanone group . The exact 3D structure or crystallography data is not available in the current literature.Physical And Chemical Properties Analysis
The compound has a molecular weight of 224.32 . Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available literature .Scientific Research Applications
Synthesis and Characterization :
- Shahana and Yardily (2020) synthesized novel compounds closely related to (4-(Aminomethyl)piperidin-1-yl)(thiophen-2-yl)methanone and characterized them using various spectroscopic methods. They performed structural optimization and theoretical vibrational spectra interpretation using density functional theory calculations. This research provides insight into the structural properties and bonding features of similar compounds (Shahana & Yardily, 2020).
Antimicrobial Activity :
- Mallesha and Mohana (2014) synthesized a series of new 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives, closely related to the compound . They evaluated these compounds for in vitro antibacterial and antifungal activities, finding that some exhibited good antimicrobial activity against tested strains (Mallesha & Mohana, 2014).
Molecular Docking Studies :
- Shahana and Yardily (2020) also conducted molecular docking studies on similar compounds to understand their antibacterial activity. These studies can provide insights into the potential interactions of this compound with biological targets (Shahana & Yardily, 2020).
properties
IUPAC Name |
[4-(aminomethyl)piperidin-1-yl]-thiophen-2-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2OS/c12-8-9-3-5-13(6-4-9)11(14)10-2-1-7-15-10/h1-2,7,9H,3-6,8,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSYQSAXOIRRZFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN)C(=O)C2=CC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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